Cas no 1338658-27-7 (1-(2-Oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-Oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1338658-27-7
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 5047554
• Update Time: 2025-10-29

1-(2-Oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-phenacyltriazole-4-carboxylic acid
• 1-(2-Oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H9N3O3/c15-10(8-4-2-1-3-5-8)7-14-6-9(11(16)17)12-13-14/h1-6H,7H2,(H,16,17)
• InChI Key： ZHAPBCGRFYNMBF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CN1C=C(C(=O)O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 1.1
• Topological Polar Surface Area: 85.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 498.8±51.0 °C at 760 mmHg
• Flash Point: 255.5±30.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2-Oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(2-Oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

The compound 1-(2-Oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1338658-27-7) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a triazole ring system with a phenylethyl group and a carboxylic acid moiety. The triazole ring is a heterocyclic aromatic compound that imparts stability and reactivity to the molecule, making it a valuable component in drug design and materials science.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as click chemistry and microwave-assisted synthesis. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in diverse fields. For instance, the carboxylic acid group in the molecule can serve as a versatile functional group for further modifications, such as esterification or amidation, which are critical steps in drug development.

The phenylethyl group attached to the triazole ring introduces additional electronic and steric effects, enhancing the molecule's ability to interact with biological targets. This feature has been exploited in recent studies to design small-molecule inhibitors targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, researchers have reported that analogs of this compound exhibit potent inhibitory activity against kinases, making them promising candidates for anti-cancer therapies.

In addition to its biological applications, 1-(2-Oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic acid has shown potential in materials science. The triazole moiety's ability to form hydrogen bonds and coordinate with metal ions makes it an ideal building block for constructing supramolecular assemblies and metal-organic frameworks (MOFs). Recent studies have demonstrated that incorporating this compound into MOFs can significantly enhance their porosity and stability, paving the way for applications in gas storage and catalysis.

The synthesis of this compound typically involves a multi-step process that includes the formation of the triazole ring followed by functionalization with the phenylethyl group and carboxylic acid moiety. One common approach is the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a cornerstone of click chemistry. This reaction allows for the efficient construction of the triazole ring under mild conditions. Subsequent steps involve oxidation and coupling reactions to introduce the phenylethyl group and carboxylic acid functionality.

From an analytical standpoint, this compound can be thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed insights into its molecular structure, purity, and stability. For instance, NMR spectroscopy can reveal information about the electronic environment of protons in the phenylethyl group and triazole ring, while IR spectroscopy can confirm the presence of functional groups like the carboxylic acid moiety.

One of the most exciting developments involving this compound is its use as a precursor for bioconjugates. By attaching targeting ligands or imaging agents to its functional groups, researchers can create molecules with enhanced specificity for diagnostic or therapeutic purposes. For example, conjugates incorporating this compound have been explored for their potential in targeted drug delivery systems. These systems aim to improve drug efficacy while minimizing side effects by delivering therapeutic agents directly to diseased tissues.

Moreover, computational chemistry has played a pivotal role in understanding the properties of 1-(2-Oxo-2-phenylethyl)-1H-1,2,3-triazole-4-carboxylic acid at an atomic level. Advanced molecular modeling techniques allow scientists to predict its interactions with biological targets and optimize its structure for desired pharmacological properties. Such computational studies are often complemented by experimental validation through assays that measure binding affinity or enzymatic activity.

In conclusion, 1-(2-Oxo-2 phenylethyl)- 1H - 1 , 2 , 3 -triazole -4 -carboxylic acid (CAS No: 1338658 - 27 -7) stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug development to materials science. As research continues to uncover new properties and uses for this compound